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Compound of Interest

Compound Name: sec-Butyl maleate

Cat. No.: B15282594 Get Quote

An In-depth Technical Guide to the Safe Handling of sec-Butyl Maleate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for sec-butyl maleate. Due to the limited availability of a specific Safety Data

Sheet (SDS) for sec-butyl maleate (CAS 924-63-0), this guide incorporates data from

structurally related compounds, namely sec-butyl acetate and dibutyl maleate. All data derived

from related compounds should be interpreted with caution.

Chemical Identification and Physical Properties
sec-Butyl maleate is the mono-sec-butyl ester of maleic acid.[1] Its basic chemical and

physical properties are summarized below.
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Property Value Source

Chemical Name sec-Butyl maleate PubChem

CAS Number 924-63-0 [1]

Molecular Formula C₈H₁₂O₄ [1]

Molecular Weight 172.18 g/mol [1]

Appearance

Not explicitly available; likely a

liquid based on related

compounds.

Inferred

Odor Not available

Note: Some physical properties like boiling point, melting point, and flash point are not readily

available for sec-butyl maleate. Data from related compounds are presented in the following

sections for reference.

Hazard Identification and Classification
While a specific GHS classification for sec-butyl maleate is not available, based on data for

sec-butyl acetate and dibutyl maleate, the following hazards should be anticipated.

Anticipated Hazards:

Flammable Liquid: Based on sec-butyl acetate, it may be a flammable liquid and vapor.[2][3]

Skin Irritation: May cause skin irritation.[2]

Serious Eye Irritation: May cause serious eye irritation.[2]

Skin Sensitization: Dibutyl maleate is a known skin sensitizer.[4]

Respiratory Irritation: Inhalation may cause respiratory tract irritation.[5]

GHS Label Elements (Predicted):
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Pictogram

Signal Word Warning or Danger

Hazard Statements

May include: Highly flammable liquid and vapor,

Causes skin irritation, Causes serious eye

irritation, May cause an allergic skin reaction.[2]

[4]

Precautionary Statements Prevention, Response, Storage, Disposal.

Handling and Storage
Proper handling and storage procedures are critical to minimize risk. The following precautions

are based on best practices for handling similar chemicals.

Safe Handling
Avoid contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.[6]

Use only in a well-ventilated area or under a chemical fume hood.[7]

Keep away from heat, sparks, and open flames.[2][3]

Take precautionary measures against static discharge.[2][3]

Ground and bond containers and receiving equipment.[2][8]

Use non-sparking tools.[2][3]

Wear appropriate personal protective equipment (PPE).[4]

Wash hands thoroughly after handling.[6]

Safe Storage
Keep container tightly closed in a dry and well-ventilated place.[2][6]
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Store in a cool place.[6][8]

Keep away from sources of ignition.[2][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[6]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

recommended. Ensure

eyewash stations and safety

showers are readily available.

[4]

[4]

Eye/Face Protection
Wear chemical safety goggles

or a face shield.[6]
[6]

Skin Protection

Wear chemical-resistant

gloves (e.g., Butyl rubber).

Wear protective clothing to

prevent skin contact.[9][10][11]

[9][10][11]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

[7]

First Aid Measures
In case of exposure, immediate medical attention may be required.
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.[4][6]

[4][6]

Skin Contact

Immediately remove

contaminated clothing. Wash

skin with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation persists.[4][6]

[4][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek medical

attention.[4][6]

[4][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.[4][6]

[4][6]

Fire and Explosion Data
Based on related compounds, sec-butyl maleate should be treated as a flammable liquid.
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Parameter
Information (based on sec-
Butyl Acetate/Dibutyl
Maleate)

Source

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[4]

[4]

Unsuitable Extinguishing

Media
Water jet may be ineffective.

Specific Hazards

Vapors may form explosive

mixtures with air.[5] Vapors can

travel to a source of ignition

and flash back.[3] Containers

may explode when heated.[3]

[5]

[3][5]

Hazardous Combustion

Products

Carbon monoxide and carbon

dioxide.[4]
[4]

Fire-Fighting Procedures

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.[4][6] Use

water spray to cool unopened

containers.[3]

[3][4][6]

Accidental Release Measures
In the event of a spill, the following procedures should be followed.

Personal Precautions: Evacuate personnel to a safe area.[6] Ensure adequate ventilation.[6]

Remove all sources of ignition.[3] Avoid breathing vapors.[6] Avoid contact with skin and

eyes.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[6] Do not let

the product enter drains.[2][6]
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Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place

in a suitable container for disposal.[12] Use non-sparking tools.[3][5]

Experimental Protocols
Detailed experimental protocols for the safety testing of sec-butyl maleate are not publicly

available. The toxicological and physical hazard data for related compounds are typically

determined using standardized OECD (Organisation for Economic Co-operation and

Development) or EPA (Environmental Protection Agency) test guidelines. For instance:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Skin Sensitization: OECD Test Guideline 429 (Local Lymph Node Assay)

Flammability (Flash Point): ASTM D93 (Pensky-Martens Closed Cup Tester)

Visualizations
Logical Relationship for Handling Precautions
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Safe Handling of sec-Butyl Maleate

Personal Protective Equipment (PPE)

Avoid Direct Contact
(Skin, Eyes, Inhalation)

Control Ignition Sources
(Heat, Sparks, Flames)

Ensure Adequate Ventilation
(Fume Hood, Well-ventilated area) Use Personal Protective Equipment

Safety Goggles/
Face Shield Chemical Resistant Gloves Protective Clothing Respirator (if needed)

Safe Handling of sec-Butyl Maleate

Click to download full resolution via product page

Caption: Logical workflow for safe handling of sec-butyl maleate.

Experimental Workflow for Hazard Assessment
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Toxicological Endpoints

Start

Physicochemical Properties
(e.g., Flammability, Reactivity) Toxicological EvaluationEcotoxicity Assessment

Risk Assessment Acute Toxicity
(Oral, Dermal, Inhalation) Skin/Eye Irritation Skin Sensitization Repeated Dose Toxicity

Safety Data Sheet Generation

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15282594#sec-butyl-maleate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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